Cas no 1355225-89-6 (5-Methyl-6-morpholin-4-yl-nicotinic acid)

• Product Name: 5-Methyl-6-morpholin-4-yl-nicotinic acid
• CAS No: 1355225-89-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5189095
• Update Time: 2025-06-23

5-Methyl-6-morpholin-4-yl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-morpholin-4-yl-nicotinic acid

• Inchi： 1S/C11H14N2O3/c1-8-6-9(11(14)15)7-12-10(8)13-2-4-16-5-3-13/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： OAEGMXLFDRTMDX-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=C(C)C=C1C(O)=O

Additional information on 5-Methyl-6-morpholin-4-yl-nicotinic acid

Recent Advances in the Study of 5-Methyl-6-morpholin-4-yl-nicotinic acid (CAS: 1355225-89-6)

The compound 5-Methyl-6-morpholin-4-yl-nicotinic acid (CAS: 1355225-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its nicotinic acid core substituted with a methyl group and a morpholine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for drug development.

One of the key areas of research has been the optimization of synthetic routes for 5-Methyl-6-morpholin-4-yl-nicotinic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement addresses previous challenges related to low yields and complex purification processes, making the compound more accessible for further research and development.

In addition to synthetic improvements, recent investigations have explored the pharmacological profile of 5-Methyl-6-morpholin-4-yl-nicotinic acid. Preclinical studies have demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a 2024 study in Biochemical Pharmacology reported that the compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.45 μM. This finding suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's pharmacokinetic properties have been evaluated in animal models. A recent publication in Drug Metabolism and Disposition highlighted its favorable bioavailability and metabolic stability, with a half-life of approximately 6 hours in rodents. These characteristics, combined with its low toxicity profile, underscore its suitability for further development as a therapeutic agent. However, researchers caution that additional studies are needed to assess its long-term safety and efficacy in humans.

Another exciting development is the exploration of 5-Methyl-6-morpholin-4-yl-nicotinic acid as a potential anticancer agent. A 2023 study in Molecular Cancer Therapeutics revealed that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. These findings open new avenues for research into its use as an adjunct therapy in oncology, particularly for cancers resistant to conventional treatments.

In conclusion, the recent advancements in the study of 5-Methyl-6-morpholin-4-yl-nicotinic acid (CAS: 1355225-89-6) highlight its multifaceted potential in drug discovery and development. From improved synthetic methods to promising pharmacological activities, this compound represents a compelling area of research in chemical biology and pharmaceutical sciences. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.